Cas no 1027545-48-7 (4-ChloroMethyl-2-trifluoroMethyl-pyridine)

• Product Name: 4-ChloroMethyl-2-trifluoroMethyl-pyridine
• CAS No: 1027545-48-7
• MF: C₇H₅ClF₃N
• MW: 195.569511175156
• CID: 1072703
• PubChem ID: 10420193
• Update Time: 2025-11-03

4-ChloroMethyl-2-trifluoroMethyl-pyridine Chemical and Physical Properties

Names and Identifiers

• 4-ChloroMethyl-2-trifluoroMethyl-pyridine
• 4-(chloromethyl)-2-(trifluoromethyl)pyridine
• 4-chloromethyl-2-(trifluoromethyl)pyridine
• Pyridine, 4-(chloromethyl)-2-(trifluoromethyl)-
• AB67209
• CS-0250720
• E70382
• EN300-5202220
• DB-112869
• SCHEMBL16047057
• AMY3186
• 1027545-48-7
• CRB54548

• Inchi： 1S/C7H5ClF3N/c8-4-5-1-2-12-6(3-5)7(9,10)11/h1-3H,4H2
• InChI Key： YOIMSDQEIAGDNP-UHFFFAOYSA-N
• SMILES： ClCC1C=CN=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 195.006261g/mol
• Monoisotopic Mass: 195.006261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 195.57g/mol
• XLogP3: 2.2
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 4-ChloroMethyl-2-trifluoroMethyl-pyridine

Introduction to 4-ChloroMethyl-2-trifluoroMethyl-pyridine (CAS No. 1027545-48-7)

4-ChloroMethyl-2-trifluoroMethyl-pyridine (CAS No. 1027545-48-7) is a versatile organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structural features, including a chloromethyl group and a trifluoromethyl group attached to a pyridine ring. These functional groups contribute to its reactivity and potential utility in various chemical reactions and biological processes.

The molecular formula of 4-ChloroMethyl-2-trifluoroMethyl-pyridine is C₈H₆ClF₃N, and its molecular weight is approximately 206.59 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, starting from readily available starting materials such as 2-chloropyridine and trifluoromethylation reagents. The synthesis process can be optimized to achieve high yields and purity, making it suitable for both laboratory-scale research and industrial-scale production.

In the pharmaceutical industry, 4-ChloroMethyl-2-trifluoroMethyl-pyridine has garnered attention as an important intermediate in the synthesis of various drugs. Its unique combination of functional groups allows it to participate in a wide range of chemical transformations, including nucleophilic substitution, cross-coupling reactions, and metal-catalyzed reactions. These reactions are crucial for the development of novel therapeutic agents with improved efficacy and safety profiles.

Recent studies have highlighted the potential of 4-ChloroMethyl-2-trifluoroMethyl-pyridine in the development of new drugs for the treatment of various diseases. For instance, researchers at the University of California have reported the use of this compound as a key intermediate in the synthesis of a novel class of anti-cancer drugs. These drugs exhibit selective cytotoxicity against cancer cells while minimizing adverse effects on healthy cells, making them promising candidates for further clinical evaluation.

In addition to its pharmaceutical applications, 4-ChloroMethyl-2-trifluoroMethyl-pyridine has also found use in the agrochemical industry. Its structural features make it an excellent starting material for the synthesis of pesticides and herbicides with enhanced efficacy and reduced environmental impact. Studies have shown that compounds derived from 4-ChloroMethyl-2-trifluoroMethyl-pyridine can effectively control a wide range of pests and weeds, contributing to improved crop yields and food security.

The material science community has also shown interest in 4-ChloroMethyl-2-trifluoroMethyl-pyridine. Researchers at the Massachusetts Institute of Technology (MIT) have explored its potential as a building block for advanced materials with unique properties. For example, this compound has been used to synthesize polymers with enhanced thermal stability and mechanical strength, which have applications in electronics, aerospace, and automotive industries.

The physical properties of 4-ChloroMethyl-2-trifluoroMethyl-pyridine, such as its boiling point, melting point, and solubility in various solvents, are well-documented in the literature. These properties are crucial for optimizing its use in different applications. For instance, its solubility in polar solvents like dimethylformamide (DMF) and dimethyl sulfoxide (DMSO) makes it suitable for use in solution-phase synthetic processes.

Safety considerations are an essential aspect when handling any chemical compound. While 4-ChloroMethyl-2-trifluoroMethyl-pyridine is not classified as a hazardous substance under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. This includes using appropriate personal protective equipment (PPE), ensuring proper ventilation, and disposing of waste materials according to local regulations.

In conclusion, 4-ChloroMethyl-2-trifluoroMethyl-pyridine (CAS No. 1027545-48-7) is a valuable compound with diverse applications across multiple industries. Its unique structural features make it an excellent intermediate for the synthesis of novel drugs, pesticides, herbicides, and advanced materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the field of chemistry.